Cas no 2228970-41-8 (4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid)

• Product Name: 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid
• CAS No: 2228970-41-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5854346
• PubChem ID: 165966859
• Update Time: 2025-06-27

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid
• EN300-1786952
• 2228970-41-8

• Inchi： 1S/C12H20N2O2/c1-5-14-10(4)11(9(3)13-14)7-6-8(2)12(15)16/h8H,5-7H2,1-4H3,(H,15,16)
• InChI Key： PKJJUKJVLGQBMX-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid

Introduction to 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid (CAS No. 2228970-41-8)

4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid, identified by the chemical abstracts service number 2228970-41-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with an ethyl group at the 1-position and methyl groups at the 3- and 5-positions, combined with a 2-methylbutanoic acid moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of alkyl and aryl substituents on the pyrazole ring can modulate its pharmacokinetic and pharmacodynamic profiles, making it a versatile scaffold for drug discovery. In particular, the presence of an ethyl group at the 1-position and methyl groups at the 3- and 5-positions in this compound suggests enhanced stability and potential for further derivatization, which could lead to novel therapeutic agents.

The carboxylic acid functionality at the terminal position of the 2-methylbutanoic acid moiety provides a site for further chemical modification, such as esterification or amidation, which can be exploited to enhance solubility or target specific biological pathways. This compound’s dual functionality—the pyrazole core and the acyclic carboxylic acid—makes it a promising candidate for interdisciplinary research involving organic synthesis, medicinal chemistry, and computational biology.

Recent advancements in drug discovery have highlighted the importance of structure-based design and virtual screening in identifying lead compounds. The molecular structure of 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid (CAS No. 2228970-41-8) has been computationally analyzed to predict its binding affinity to various biological targets. Preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These findings align with current research trends aimed at developing small-molecule inhibitors with high specificity and low toxicity.

In addition to its potential as an inhibitor, this compound has been explored as a building block in the synthesis of more complex molecules. The pyrazole ring can serve as a core for constructing heterocyclic libraries, while the acyclic side chain offers opportunities for diversification through functional group transformations. Such synthetic versatility is crucial for medicinal chemists seeking to optimize lead compounds through iterative design cycles.

The synthesis of 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid (CAS No. 2228970-41-8) has been reported in several synthetic protocols, leveraging multi-step organic transformations to construct the desired framework efficiently. Key steps include condensation reactions to form the pyrazole ring, followed by alkylation and carboxylation to introduce the substituents at strategic positions. Advances in catalytic methods have enabled more sustainable synthetic routes, reducing waste and improving yields—a critical consideration in modern pharmaceutical manufacturing.

From a biological perspective, the compound’s potential therapeutic applications are being actively investigated. Preclinical studies have begun to explore its effects on cellular pathways associated with disease states such as cancer and neurodegeneration. The pyrazole moiety’s ability to modulate enzyme activity has been particularly intriguing, with early data suggesting inhibitory effects on kinases and other signaling proteins implicated in disease progression.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound’s behavior in biological systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolites and interactions with biological targets. These tools provide critical insights into how the molecule is processed within living cells, guiding further optimization efforts.

The future prospects for 4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylbutanoic acid (CAS No. 2228970-41-8) are promising, with ongoing research aimed at expanding its applications in drug discovery and materials science. Collaborative efforts between synthetic chemists and biologists are expected to yield new derivatives with enhanced efficacy and selectivity. Additionally, computational modeling will continue to play a pivotal role in predicting molecular properties and optimizing lead compounds for clinical development.

In conclusion,4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-ylyl)-2-methylbutanoic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—pyrazole core, ethyl, methyl substitutions,and acyclic carboxylic acid—makes it a valuable asset in pharmaceutical research. As our understanding of biological pathways evolves,this compound will undoubtedly continue to inspire innovation across multiple disciplines.